ABSTRACTMicrobial fuel cell (MFC) technology with decarbonization and denitrification is considered to be advantageous in treating wastewater with a low carbon-to-nitrogen ratio. In this study, MFC was treated with different concentrations of nitrate-nitrogen. The MFC technology revealed significant treatment advantages when compared to both abiotic electrode treatment and microbial treatment only. The best treatment effect was recorded when the MFC's nitrate-nitrogen (NO−3−NNO3−−NNO3−−N) concentration was 414 mg/L. The running of the MFC system showed that it produced a stable output voltage of up to 0.17 V within 160 h. It showed a power density of up to 40.18 mW/m2, 1.58 times M1 (138 mg/L, 25.49 mW/m2), and 4.48 times non-biological electrode. The removal rate of NO−3−NNO3−−NNO3−−N was 97.48%, but the lack of anode electron supply resulted in the incomplete reduction of nitrate-nitrogen and accumulation of nitritenitrogen. Nitrate-nitrogen concentration in the study had no significant impact on microbial population diversity. However, the relative abundance of Proteobacteria increased from 47.3% to 65.4% when NO−3−NNO3−−NNO3−−N concentration increased from 138 to 414 mg/L. Burkholderiales, Hydrogenophilales, and Rhodocyclales were the main denitrifying bacteria. These results demonstrate promise in supporting the development of microbial cathode denitrification.

ABSTRACTThe aim of this study was to examine the effect of maize straw biochar (MSB), cotton residue biochar (CRB) and wheat straw biochar (WSB) application (1.5% wt.) on Cd immobilisation in a light-textured calcareous soil with varying levels of Cd-contamination. Application of all three crop residue biochars were found to significantly enhance the immobilisation of Cd in the sandy loam calcareous soil. Cotton residue biochar was by far the most effective biochar for reducing the more labile soluble and exchangeable (WsEx-Cd) (−44.4%) and carbonate (Car-Cd) (−44.7%) Cd fractions and increasing the less available residual (Res-Cd) fraction (+82.9%) compared to the maize and wheat straw biochars (WsEx-Cd: −18.8–20.3%; Car-Cd: −27.1–29.0%; Res-Cd: +43.8–44.8%). Application of CRB also significantly reduced EDTA-extractable Cd by 45–52%, and specifically reduced the two-first-order kinetic model Q1 parameter (−55.3%) and increased the Q3 parameter (26.1%). The greater effectiveness of the CRB was associated with its substantially higher C and lower ash content compared to the other crop residue biochars. Results of this study demonstrate the potential use of crop residue biochars, especially cotton residue biochar, in remediation of Cd contaminated calcareous soils.

ABSTRACTThe pesticide ecosystem impacts are very diverse, and depending on their persistence could exert their intrinsic toxicity within an acute to a chronic timeframe. This study examined the toxic effects of Diazinon on haematological and biochemical endpoints in Oreochromis mossambicus after chronic exposure. After a prior range fining test, fishes were exposed to predetermined diazinon concentrations (T1-0.906 mg/L) and (T2-1.812 mg/L) and sampled after 28 days for toxicity endpoints. In Diazinon-exposed fish, haemoglobin content, Total Red Blood Cells, Total White Blood Cells, and MCH levels were substantially lower (p < 0.05) than in the control fish group. The total blood glucose concentrations in treated fish were substantially greater (p < 0.05) than in the control group, whereas serum protein concentrations were significantly lower (p < 0.05). Observation for most biomarkers revealed patterns of decreasing values with increasing toxicant concentration and exposure duration. The integrated indices (IBR and BRI) indexes were used to provide visual and understandable depictions of toxicity effects and emphasised the relativity of biomarkers in terms of sensitivity and magnitude or severity of responses under graded toxicant exposures. In acute and chronic diazinon exposure circumstances, the analysed metrics show significant impairment to Oreochromis mossambicus.

ABSTRACTRivers are the critical link between soil, the atmosphere, and the ocean’s extensive carbon reservoirs, but the discharge of sewage into rivers has not only increased the content of organic matter but also significantly altered the geochemical cycles of carbon and nitrogen in the land, water, and atmosphere. However, few studies have been conducted to establish the relationship between the changes and distribution of river pollutants and the river carbon cycle. In this study, twenty water samples were collected from sixteen rivers in the middle reaches of the Yellow River (YR). The results showed that the concentrations of dissolved inorganic carbon (DIC) and dissolved organic carbon (DOC) in the mainstream decreased from north to south, while DIC and DOC in tributaries showed the opposite trend in the middle reaches of YR during summer. The distribution of pCO2 and the C: N ratio had prominent regional distribution patterns in this study area, in which pCO2 tended to decrease from south to north, and the C: N ratio varied increasingly from south to north. The source or sink state of CO2 maybe can be judged by the variation of the C: N ratio in this study area during summer.

Published in Chemistry and Ecology (Vol. 38, No. 10, 2022)

ABSTRACTThe current study, for the first time, focused on the determination of pollution levels and spatial distribution of heavy metals in Süreyyabey Dam Lake which is an important water source for the surrounding area. Water and sediment samples were taken seasonally from six sites exposed to different anthropogenic impacts. The most enriched elements in the Dam Lake were As, Cd, Mo, and Pb. In all sampling sites, the average heavy metal concentrations indicated low risk except for Cd and Pb which were classified in the moderate ecological risk class. Overall, the ecological risk was low for one site (S3) because of the far distance from the residential areas, while the ecological risk of the other stations was moderate. According to water analysis results, the aquatic life criteria could not be met for Zn, Cu, Cr, and Hg in Süreyyabey Dam Lake. Although the dam lake is used only for irrigation purposes, the Süreyyabey Dam Lake water is not suitable for drinking according to the metal limit values of the World Health Organisation. The results of the current study will contribute to the awareness of local authorities by using several indices on taking the necessary precautions.

ABSTRACTWith rapid urbanisation and industrialisation, the human race is experiencing a massive decline in air, water, and soil quality. The quest for proper adsorption of increasing levels of carbon dioxide is still a topic of concern globally. The numerous carbonaceous and non-carbonaceous solid adsorbents can be employed for adsorbing CO2 gas via the physisorption and chemisorption techniques. This mini-review critically discusses the most frequently used solid adsorbents, such as activated carbon, zeolites, and metal–organic frameworks. Activated carbon is widely used owing to its low cost and easy availability. However, zeolites and metal–organic frameworks show much higher adsorption capacity, thus making them promising adsorbents for carbon capture. Therefore, the ongoing and future research aims at finding cheaper routes for organic linker synthesis for economical, better, and more efficient carbon-capturing adsorbent and metal–organic frameworks that contain the potential to build this gap.

ABSTRACTFreshwater environments are especially susceptible to microplastic contamination due to their proximity to urbanised and industrial areas. Also, there is a lack of information about the effects of this pollutant on freshwaters making it difficult the conservation of these environments. Benthic species, such as the freshwater amphipod Hyalella azteca, have been superficially studied so far for evaluation of microplastic pollution. In the present study, we analyzed whether polyethylene terephthalate (PET) microplastics could lead to reduced survival of H. azteca or changes in biochemical markers (SOD, CAT, MDA, and GST) at environmentally relevant concentrations (60 and 600 particles) after 7 d of exposure. The results showed that there was no significant mortality at any of the concentrations tested. The enzyme CAT showed no variation compared to the control group at any of the concentrations. SOD, MDA, and GST were statistically different (p < 0.05). Our study demonstrated that PET MP did not affect the survival of H. azteca at environmentally relevant concentrations. However, changes in biomarkers of oxidative stress may be detected at low level of exposure (60 particles). Although survival is not affected, the macrobenthic invertebrate community may be under threat in environments where there is PET microplastic pollution.

ABSTRACTArsenic emission from coal combustion is of great concern due to its high toxicity and ecological environment hazards. Toxicity of arsenic is related to its speciation. Effects of CaO and SO2 on arsenic emission during SH and HLH coal combustion at high temperature were obtained through thermodynamic calculation. It indicates that the volatilisation ratio of arsenic in the form of As4O6 (g) increases as the combustion temperature increasing. Coal type and content of CaO significantly affect the transition temperature of arsenic volatilisation. During SH combustion, with the addition of 10 wt % CaO, the inhibition rate of arsenic volatilisation is gradually increased to its maximum value of 30.46% at 900°C. The transition temperature of arsenic volatilisation is 1100°C and the inhibition rate is 42.74% with 20 wt % CaO added. As for HLH, either 10 wt % or 20 wt % CaO is added, the transition temperature are both 1200°C, with the inhibition rate of 36.46% and 48.37%, respectively. Moreover, competition is existed between SO2 and arsenic during coal combustion. When the temperature is above 1100°C, for the preferential reaction between CaSO4 and As4O6, the competition of SO2 on arsenic volatilisation is weakened.

ABSTRACTIn this study, the toxic effects of single TiO2, ZnO and Fe2O3 nanoparticles (NPs) and their binary and ternary combinations on the embryonic development of Xenopus laevis and Danio rerio were evaluated. It was aimed to determine the median lethal concentrations, growth retardation and developmental malformation effects and the effects of mixed nanoparticle exposure to selected enzyme biomarkers resulting from the exposure of embryos to NPs. The results showed that ZnO NPs, which are the most toxic according to the highest lethality level, cause developmental delay and malformations. The Fe2O3 and TiO2 NPs caused growth retardation only in D. rerio embryos. It was determined that double and triple combinations of NPs did not cause significant lethality in both species. Biochemical markers showed that mixed NPs could lead to greater toxicity compared to single exposures. The results also revealed that TiO2 or Fe2O3 NPs caused an increase in toxicity when co-existing with ZnO NP due to additive effects. Overall, the results showed that D. rerio was more susceptible to NP exposure in terms of growth and mortality than X. laevis. However, studies that are more comprehensive are needed to better understand the toxicity mechanism of metal oxide NP mixtures.